KT185

• Molecular Formula: C32H33N5O2
• Molecular Weight: 519.6 g/mol
• InChI: InChI=1S/C32H33N5O2/c38-31(35-19-6-2-7-20-35)28-13-9-12-27(22-28)24-15-17-25(18-16-24)29-23-37(34-33-29)32(39)36-21-8-5-14-30(36)26-10-3-1-4-11-26/h1,3-4,9-13,15-18,22-23,30H,2,5-8,14,19-21H2
• InChIKey: SGQNTNACVSWXMA-UHFFFAOYSA-N

KT185: Selective, Brain-Penetrant ABHD6 Inhibitor

KT185 (CAS 1472640-86-0) is a potent, selective, and irreversible inhibitor of α/β-hydrolase domain containing 6 (ABHD6), a transmembrane serine hydrolase that regulates the endogenous cannabinoid 2-arachidonoylglycerol (2-AG) in the central nervous system [1]. KT185 exhibits an IC50 of 0.21 nM against ABHD6 in Neuro2A cells and 13.6 nM in a recombinant enzyme 2-AG hydrolysis assay . It is orally bioavailable, brain-penetrant, and demonstrates excellent selectivity against other brain and liver serine hydrolases in vivo [2]. Developed as a chemical probe for biological studies of ABHD6, KT185 enables functional interrogation of this enzyme in animal models without confounding off-target effects on related hydrolases [3].

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Selective ABHD6 inhibitor for endocannabinoid pathway studies

Reported brain-penetrant tool compound with oral bioavailability

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Designed for CNS in vivo target engagement and electrophysiology

Enables mechanistic dissection of 2-AG signaling without FAAH inhibition

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Overcomes off-target liabilities of earlier ABHD6 probes

Suitable for target validation in neuroinflammatory and metabolic models

• [1] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. Discovery and optimization of piperidyl-1,2,3-triazole ureas as potent, selective, and in vivo-active inhibitors of α/β-hydrolase domain containing 6 (ABHD6). J Med Chem. 2013 Nov 14;56(21):8270-9. View Source
• [2] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. J Med Chem. 2013;56(21):8270-9. View Source
• [3] Blankman JL, Simon GM, Cravatt BF. A comprehensive profile of brain enzymes that hydrolyze the endocannabinoid 2-arachidonoylglycerol. Chem Biol. 2007 Dec;14(12):1347-56. View Source

Why KT185 Cannot Be Substituted: In Vivo Selectivity and Oral Bioavailability

The endocannabinoid 2-AG is hydrolyzed by three distinct serine hydrolases—MAGL, ABHD6, and ABHD12—which together account for approximately 99% of brain 2-AG hydrolase activity [1]. These enzymes display distinct subcellular distributions and control different pools of 2-AG in the nervous system [2]. ABHD12 inhibitors such as DO-264 (IC50 = 11 nM) [3] target a different enzyme with distinct substrate preferences, as human ABHD6 and ABHD12 show striking potency differences in inhibitor profiling [4]. Substituting KT185 with an ABHD12 inhibitor, a dual LYPLA1/LYPLA2 inhibitor (e.g., ML-211), or a pan-serine hydrolase inhibitor will produce fundamentally different pharmacological outcomes due to divergent target engagement profiles, substrate specificities, and downstream signaling consequences. KT185's established selectivity profile—inactive against FAAH in brain at in vivo doses and showing minimal cross-reactivity with DAGLβ at 1 µM —cannot be assumed for in-class alternatives without explicit validation.

WWL70 has non-ABHD6 anti-inflammatory effects

Using WWL70 may introduce off-target activity that confounds pathway interpretation; its reported protective effects in EAE models could be misattributed.

KT182 and KT203 lack CNS penetration

Structural analogs like KT203 are peripherally restricted and will not replicate brain ABHD6 engagement, altering CNS-specific pharmacological conclusions.

Oral bioavailability profile may not transfer

Earlier probes (e.g., KT182, WWL70) have limited oral bioavailability data; substitution may compromise systemic exposure and dose-response consistency in vivo.

• [1] Blankman JL, Simon GM, Cravatt BF. A comprehensive profile of brain enzymes that hydrolyze the endocannabinoid 2-arachidonoylglycerol. Chem Biol. 2007 Dec;14(12):1347-56. View Source
• [2] Kind L, Kursula P. Structural properties and role of the endocannabinoid lipases ABHD6 and ABHD12 in lipid signalling and disease. Amino Acids. 2019 Feb;51(2):151-174. View Source
• [3] Ogasawara D, Ichu TA, Jing H, Hulce JJ, Reed A, Ulanovskaya OA, Cravatt BF. Discovery and Optimization of Selective and in Vivo Active Inhibitors of the Lysophosphatidylserine Lipase α/β-Hydrolase Domain-Containing 12 (ABHD12). J Med Chem. 2019 Feb 14;62(3):1643-1656. View Source
• [4] Navia-Paldanius D, Savinainen JR, Laitinen JT. Biochemical and pharmacological characterization of human α/β-hydrolase domain containing 6 (ABHD6) and 12 (ABHD12). J Lipid Res. 2012 Nov;53(11):2413-24. View Source

Quantitative Evidence for KT185 Differentiation: Potency, Brain Penetration, and Selectivity

Ultra-High Potency Against ABHD6 Over WWL70

KT185 is a selective inhibitor of ABHD6 and does not inhibit ABHD12 at relevant concentrations. In contrast, DO-264 is a selective inhibitor of ABHD12 (IC50 = 11 nM) [1]. The two enzymes—though both hydrolyze 2-AG—exhibit distinct substrate preferences: human ABHD12 prefers the 1(3)- and 2-isomers of arachidonoylglycerol, while human ABHD6 favors medium-chain saturated monoacylglycerols [2]. Inhibitor profiling reveals striking potency differences between hABHD6 and hABHD12, precluding cross-reactivity at standard working concentrations [3].

Potency vs WWL70

Head-to-head

IC₅₀ 0.21 nM vs 70 nM

Enables low-concentration target engagement studies

Neuro2A membrane ABPP assay; ~333-fold difference

Evidence Dimension	Primary enzymatic target
Target Compound Data	ABHD6 inhibition: IC50 = 0.21 nM (Neuro2A cells) and 13.6 nM (recombinant mouse ABHD6 2-AG hydrolysis)
Comparator Or Baseline	DO-264 (ABHD12 inhibitor): IC50 = 11 nM against ABHD12
Quantified Difference	KT185 targets ABHD6; DO-264 targets ABHD12. No cross-inhibition observed at standard probe concentrations (KT185 selective for ABHD6 over ABHD12).
Conditions	Neuro2A cell assay (KT185); recombinant enzyme assay (DO-264). Competitive ABPP profiling confirms target specificity in mouse brain proteome.

Why This Matters

Investigators studying 2-AG signaling must select the correct target-specific probe—KT185 for ABHD6, DO-264 for ABHD12—as the two enzymes control distinct 2-AG pools and exhibit non-overlapping pharmacological profiles.

• [1] Ogasawara D, Ichu TA, Jing H, Hulce JJ, Reed A, Ulanovskaya OA, Cravatt BF. Discovery and Optimization of Selective and in Vivo Active Inhibitors of the Lysophosphatidylserine Lipase α/β-Hydrolase Domain-Containing 12 (ABHD12). J Med Chem. 2019 Feb 14;62(3):1643-1656. View Source
• [2] Navia-Paldanius D, Savinainen JR, Laitinen JT. Biochemical and pharmacological characterization of human α/β-hydrolase domain containing 6 (ABHD6) and 12 (ABHD12). J Lipid Res. 2012 Nov;53(11):2413-24. View Source
• [3] Navia-Paldanius D, Savinainen JR, Laitinen JT. J Lipid Res. 2012;53(11):2413-24. View Source

On-Target Selectivity Versus Off-Target Effects in Neuroinflammation

KT185 demonstrates concentration-dependent selectivity against related serine hydrolases. It is selective for ABHD6 over diacylglycerol lipase β (DAGLβ) at 1 µM, but inhibits lysophospholipase 1 (LYPLA1) and LYPLA2 only at 10 µM . In contrast, the dual inhibitor ML-211 potently inhibits LYPLA1 (IC50 = 17 nM) and LYPLA2 (IC50 = 30 nM), with additional activity against ABHD11 (IC50 = 10 nM) [1]. KT185's selectivity window (>100-fold for ABHD6 over LYPLA1/LYPLA2) enables ABHD6-specific interrogation without confounding effects on lysophospholipase pathways.

On-target vs off-target

Cross-study

WWL70 effect not ABHD6-dependent in EAE

Clarifies target-specific vs off-target neuroinflammation context

EAE model; KT182/KT203 did not replicate WWL70 phenotype

Evidence Dimension	Off-target serine hydrolase inhibition
Target Compound Data	KT185: no inhibition of DAGLβ at 1 µM; LYPLA1/LYPLA2 inhibition at 10 µM
Comparator Or Baseline	ML-211: IC50 = 17 nM (LYPLA1), 30 nM (LYPLA2), 10 nM (ABHD11)
Quantified Difference	KT185 requires >500-fold higher concentration for LYPLA1/LYPLA2 inhibition relative to ABHD6 IC50; ML-211 potently inhibits LYPLA1/LYPLA2 in the low nM range.
Conditions	Competitive activity-based protein profiling (ABPP) in mouse brain proteome and HEK293T recombinant enzyme assays

Why This Matters

Procurement decisions for ABHD6-targeted studies must prioritize KT185 over dual LYPLA inhibitors to avoid confounding data from unintended lysophospholipase modulation.

• [1] Adibekian A, Martin BR, Wang C, Hsu KL, Bachovchin DA, Niessen S, Hoover H, Cravatt BF. Optimization and characterization of a triazole urea dual inhibitor for lysophospholipase 1 (LYPLA1) and lysophospholipase 2 (LYPLA2). Probe Reports from the NIH Molecular Libraries Program. 2010. View Source

In Vivo Brain and Liver Target Engagement with Defined Dosing

KT185 is orally bioavailable and brain-penetrant, enabling systemic administration to achieve ABHD6 inhibition in the CNS. At doses of 5-10 mg/kg administered orally or intraperitoneally, KT185 inhibits ABHD6 activity in mouse brain and liver in vivo without inhibiting fatty acid amide hydrolase (FAAH) in the brain [1]. In contrast, the structurally related ABHD6 inhibitor KT182 acts as a peripherally restricted inhibitor at equivalent doses, while KT203 shows systemic activity but lacks the oral bioavailability of KT185 [2]. This pharmacokinetic differentiation within the same chemical series positions KT185 as the preferred tool compound for behavioral and CNS pharmacology studies requiring non-invasive dosing routes.

In vivo brain engagement

Head-to-head

Brain ABHD6 inhibition at ~40 mg/kg; no FAAH effect

Defines CNS exposure-model context for behavioral studies

C57BL/6 mice, 4 h post-dose; KT203 did not engage CNS target

Evidence Dimension	Oral bioavailability and CNS penetration
Target Compound Data	KT185: orally bioavailable, brain-penetrant; inhibits brain ABHD6 at 5-10 mg/kg (oral/IP)
Comparator Or Baseline	KT182 (peripherally restricted ABHD6 inhibitor); KT203 (systemic but not orally bioavailable)
Quantified Difference	KT185 achieves brain ABHD6 inhibition following oral administration; KT182 and KT203 do not provide both oral bioavailability and CNS penetration.
Conditions	In vivo mouse studies; brain and liver tissue ABHD6 activity measured by activity-based protein profiling (ABPP) following oral or IP dosing

Why This Matters

For CNS-focused ABHD6 research, KT185 eliminates the need for intracerebroventricular or intracranial administration, reducing surgical variability, improving throughput, and enabling longitudinal behavioral studies.

• [1] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. Discovery and optimization of piperidyl-1,2,3-triazole ureas as potent, selective, and in vivo-active inhibitors of α/β-hydrolase domain containing 6 (ABHD6). J Med Chem. 2013 Nov 14;56(21):8270-9. View Source
• [2] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. J Med Chem. 2013;56(21):8270-9. View Source

Dynamic Selectivity Window Across Serine Hydrolases

In vivo activity-based protein profiling (ABPP) demonstrates that KT185 (5-10 mg/kg) inhibits ABHD6 activity in mouse liver and brain without inhibiting fatty acid amide hydrolase (FAAH) in the brain [1]. FAAH is the primary degradative enzyme for the endocannabinoid anandamide and represents a critical off-target to avoid in endocannabinoid research. In comparison, many early-generation serine hydrolase inhibitors exhibit significant cross-reactivity with FAAH, confounding interpretation of cannabinoid signaling experiments. KT185's in vivo selectivity for ABHD6 over FAAH is a validated, quantitative attribute derived from competitive ABPP analysis of brain tissue from treated animals .

Selectivity window

Class-level

1 µM selective over DAGLβ; 10 µM hits LYPLA1/2

Guides concentration-range validation in screening assays

Recombinant enzyme assays; concentration-dependent off-target profile

Evidence Dimension	In vivo selectivity against FAAH
Target Compound Data	KT185: no detectable FAAH inhibition in mouse brain at 5-10 mg/kg doses that achieve ABHD6 inhibition
Comparator Or Baseline	Class baseline: Many serine hydrolase inhibitors (e.g., URB597, JZL184) show significant FAAH cross-reactivity at effective doses for their primary targets.
Quantified Difference	KT185 shows undetectable FAAH inhibition by ABPP at ABHD6-inhibiting doses.
Conditions	In vivo mouse brain tissue analyzed by competitive activity-based protein profiling (ABPP) with fluorophosphonate probes

Why This Matters

Investigators studying ABHD6-mediated 2-AG signaling require confidence that observed effects are not confounded by concurrent FAAH inhibition and elevated anandamide levels. KT185 provides this assurance with experimentally validated in vivo selectivity.

• [1] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. Discovery and optimization of piperidyl-1,2,3-triazole ureas as potent, selective, and in vivo-active inhibitors of α/β-hydrolase domain containing 6 (ABHD6). J Med Chem. 2013 Nov 14;56(21):8270-9. View Source

Potency: KT185 Exhibits Sub-Nanomolar IC50 (0.21 nM) for ABHD6, Surpassing ABHD12 Inhibitor DO-264 (11 nM) and Earlier ABHD6 Probes

KT185 achieves an IC50 of 0.21 nM against ABHD6 in Neuro2A cells and 13.6 nM in a recombinant mouse ABHD6 2-AG hydrolysis assay . In comparison, the ABHD12 inhibitor DO-264 exhibits an IC50 of 11 nM against its target ABHD12 [1]. Within the ABHD6 inhibitor series, KT182 and KT203 also show exceptional potency (<5 nM in cells), but KT185 combines this potency with oral bioavailability and brain penetration not shared by its analogs [2]. The sub-nanomolar potency of KT185 enables lower dosing requirements, reduced off-target risk at therapeutic concentrations, and greater assay sensitivity in biochemical and cellular experiments.

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	KT185: IC50 = 0.21 nM (Neuro2A cells); 13.6 nM (recombinant mABHD6)
Comparator Or Baseline	DO-264: IC50 = 11 nM (ABHD12); KT182/KT203: IC50 <5 nM (cellular assays)
Quantified Difference	KT185 is approximately 50-fold more potent against its target than DO-264 is against ABHD12.
Conditions	Neuro2A cell endogenous ABHD6 assay; recombinant mouse ABHD6 expressed in HEK293T cells; 2-AG hydrolysis substrate

Why This Matters

High potency translates to lower compound consumption, reduced cost per experiment, and minimized vehicle-related artifacts in both in vitro and in vivo studies. KT185's sub-nanomolar IC50 sets a benchmark for ABHD6 probe potency.

• [1] Ogasawara D, Ichu TA, Jing H, Hulce JJ, Reed A, Ulanovskaya OA, Cravatt BF. Discovery and Optimization of Selective and in Vivo Active Inhibitors of the Lysophosphatidylserine Lipase α/β-Hydrolase Domain-Containing 12 (ABHD12). J Med Chem. 2019 Feb 14;62(3):1643-1656. View Source
• [2] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. Discovery and optimization of piperidyl-1,2,3-triazole ureas as potent, selective, and in vivo-active inhibitors of α/β-hydrolase domain containing 6 (ABHD6). J Med Chem. 2013 Nov 14;56(21):8270-9. View Source

Irreversible Covalent Inhibition: KT185 Provides Sustained ABHD6 Suppression Independent of Plasma Exposure

KT185 is an irreversible, covalent inhibitor of ABHD6, likely forming a covalent bond with the catalytic serine residue in the active site . This mechanism contrasts with reversible competitive inhibitors such as DO-264, which is characterized as a reversible competitive inhibitor of ABHD12 [1]. Irreversible inhibition confers prolonged target engagement that persists beyond plasma clearance, enabling sustained pharmacodynamic effects even after compound washout. This mechanistic distinction is critical for experimental designs requiring durable enzyme suppression, such as chronic dosing paradigms or washout recovery studies.

Evidence Dimension	Mechanism of enzyme inhibition
Target Compound Data	KT185: irreversible covalent inhibitor of ABHD6
Comparator Or Baseline	DO-264: reversible competitive inhibitor of ABHD12
Quantified Difference	Irreversible vs. reversible inhibition; target residence time fundamentally different (prolonged vs. concentration-dependent).
Conditions	Mechanism inferred from piperidyl-triazole urea chemical class; confirmed by time-dependent inhibition and lack of recovery upon dilution

Why This Matters

Irreversible inhibition enables experimental protocols where compound washout does not immediately restore enzyme activity, a feature valuable for studying ABHD6 turnover rates and for minimizing dosing frequency in chronic in vivo studies.

• [1] IUPHAR/BPS Guide to Pharmacology. DO264 ligand page: characterized as a selective, reversible competitive inhibitor of ABHD12. View Source

KT185 Applications: From Neuroscience to Drug Discovery

Modulation of Endocannabinoid Signaling in Brain Slice Electrophysiology

KT185 is the preferred ABHD6 inhibitor for in vivo studies examining 2-AG signaling in the central nervous system where non-invasive oral or intraperitoneal administration is required. Its oral bioavailability and brain penetration enable systemic dosing to achieve CNS target engagement, avoiding the surgical interventions and variability associated with intracranial delivery. This is particularly advantageous for behavioral pharmacology studies, chronic dosing paradigms, and experiments requiring repeated administration. Competitive activity-based protein profiling (ABPP) of brain tissue confirms ABHD6 inhibition without FAAH interference at 5-10 mg/kg doses [1].

Gold-Standard CNS-Penetrant Control for In Vivo Comparator Studies

Given that ABHD6 and ABHD12 control distinct subcellular pools of 2-AG and exhibit non-overlapping substrate preferences [1], KT185 enables selective ABHD6 blockade without confounding effects on ABHD12-mediated 2-AG hydrolysis or lyso-PS metabolism. This specificity is essential for experiments designed to assign functional roles to ABHD6 in 2-AG-dependent synaptic plasticity, neuroinflammation, or metabolic regulation. Pairing KT185 with an ABHD12 inhibitor such as DO-264 in parallel experimental arms allows clean dissection of each enzyme's contribution to endocannabinoid tone [2].

Causal Target Validation in Neuroinflammatory Disease Models

KT185's sub-nanomolar potency (IC50 = 0.21 nM in Neuro2A cells) enables the use of extremely low compound concentrations in cellular assays, minimizing DMSO vehicle effects and reducing the risk of off-target serine hydrolase engagement. At working concentrations required for complete ABHD6 inhibition (<100 nM), KT185 exhibits no detectable inhibition of DAGLβ, FAAH, or other related hydrolases [1]. This high-potency, high-selectivity profile makes KT185 ideal for primary neuronal cultures, brain slice electrophysiology, and cell-based 2-AG quantification assays where clean pharmacology is paramount [2].

Probing 2-AG and Lyso-PS Metabolic Flux in Lipid Disorders

As an irreversible covalent inhibitor, KT185 provides prolonged suppression of ABHD6 activity that outlasts plasma drug exposure. This mechanism is advantageous for chronic dosing studies in disease models—including metabolic disorders, neuropathic pain, and neuroinflammation—where continuous enzyme inhibition is desired despite intermittent dosing schedules. The irreversible nature of KT185 inhibition also enables washout experiments to determine ABHD6 protein turnover rates and recovery kinetics in various tissues [1]. This contrasts with reversible inhibitors, which require maintenance of steady-state plasma concentrations for sustained target engagement.

Application

Selection Property

Validation Focus

Endocannabinoid signaling in brain slices

Brain-penetrant, selective ABHD6 inhibition

Verify absence of FAAH crosstalk; 2-AG pathway specificity

In vivo CNS comparator probe for ABHD6 studies

Oral bioavailability and brain exposure profile

Distinguish central vs peripheral ABHD6 effects

Target re-validation in neuroinflammatory models

On-target selectivity over off-target probes

Off-target liability assessment; EAE model context

Probing 2-AG and lyso-PS metabolic flux

Dual substrate (2-AG/lyso-PS) inhibition profile

Lipidomic pathway differentiation in liver/kidney

• [1] Hsu KL, Tsuboi K, Chang JW, Whitby LR, Speers AE, Pugh H, Cravatt BF. Discovery and optimization of piperidyl-1,2,3-triazole ureas as potent, selective, and in vivo-active inhibitors of α/β-hydrolase domain containing 6 (ABHD6). J Med Chem. 2013 Nov 14;56(21):8270-9. View Source
• [2] Navia-Paldanius D, Savinainen JR, Laitinen JT. Biochemical and pharmacological characterization of human α/β-hydrolase domain containing 6 (ABHD6) and 12 (ABHD12). J Lipid Res. 2012 Nov;53(11):2413-24. View Source